Cas no 13484-84-9 (2,3,6-Trichloromandelic acid)

• Product Name: 2,3,6-Trichloromandelic acid
• CAS No: 13484-84-9
• MF: C₈H₅Cl₃O₃
• MW: 255.482499837875
• CID: 4969453
• Update Time: 2025-04-23

2,3,6-Trichloromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Trichloromandelic acid
• ClC1=C(C(C(=O)O)O)C(=CC=C1Cl)Cl

• Inchi： 1S/C8H5Cl3O3/c9-3-1-2-4(10)6(11)5(3)7(12)8(13)14/h1-2,7,12H,(H,13,14)
• InChI Key： OYVSZMYXTCLSMZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(C(=O)O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5

Additional information on 2,3,6-Trichloromandelic acid

2,3,6-Trichloromandelic Acid (CAS No. 13484-84-9): Properties, Applications, and Market Insights

2,3,6-Trichloromandelic acid (CAS No. 13484-84-9) is a chlorinated derivative of mandelic acid, a compound widely studied in organic chemistry and pharmaceutical research. This trichlorinated mandelic acid is known for its unique structural properties and potential applications in various industries. With the increasing demand for specialized organic intermediates, 2,3,6-trichloromandelic acid synthesis and its derivatives have gained attention among researchers and manufacturers.

The molecular formula of 2,3,6-Trichloromandelic acid is C8H5Cl3O3, featuring three chlorine atoms strategically positioned on the aromatic ring. This arrangement contributes to its distinct chemical behavior, making it valuable for fine chemical synthesis and pharmaceutical intermediates. Recent studies in green chemistry applications have explored more sustainable production methods for such compounds, aligning with current industry trends toward environmentally friendly processes.

In pharmaceutical research, 2,3,6-Trichloromandelic acid serves as a building block for more complex molecules. Its structural features make it particularly interesting for developing chiral compounds, which are crucial in modern drug design. The compound's potential in asymmetric synthesis has been investigated in several academic studies, especially in creating enantiomerically pure substances for medicinal applications.

The analytical characterization of 2,3,6-Trichloromandelic acid typically involves techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods are essential for quality control in production and for verifying the compound's purity in research applications. Recent advancements in analytical chemistry techniques have improved the detection and quantification of such specialty chemicals.

From a commercial perspective, the market for chlorinated aromatic compounds like 2,3,6-Trichloromandelic acid has shown steady growth. This is partly driven by increasing demand from the pharmaceutical intermediates market and specialty chemicals sector. Manufacturers focusing on high-purity chemical synthesis are particularly interested in developing reliable production processes for this compound.

Storage and handling of 2,3,6-Trichloromandelic acid require standard laboratory precautions for organic compounds. Proper conditions include protection from moisture and extreme temperatures to maintain stability. These considerations are particularly important for companies engaged in chemical storage solutions and logistics for specialty chemicals.

Research into 2,3,6-Trichloromandelic acid derivatives continues to expand, with recent publications exploring its potential in material science applications. Some studies have investigated its use in creating novel organic frameworks and functional materials, demonstrating the versatility of this chemical building block beyond traditional pharmaceutical applications.

The environmental fate of chlorinated organic compounds like 2,3,6-Trichloromandelic acid has become an important research area. Scientists are developing improved biodegradation methods and waste treatment processes for such substances, addressing growing concerns about chemical sustainability and environmental impact.

For laboratories and manufacturers working with 2,3,6-Trichloromandelic acid, proper chemical safety protocols are essential. While not classified as highly hazardous, standard practices for handling organic acids should be followed, including appropriate laboratory PPE and ventilation systems.

Future prospects for 2,3,6-Trichloromandelic acid include potential applications in advanced material synthesis and as a precursor for specialty polymers. The compound's unique structure offers opportunities for innovation in various chemical sectors, particularly where chlorinated aromatic systems are required for specific functionalities.

In conclusion, 2,3,6-Trichloromandelic acid (CAS No. 13484-84-9) represents an interesting case study in the field of specialty organic chemistry. Its combination of structural features and chemical reactivity makes it valuable for multiple applications, from pharmaceutical research to material science. As chemical synthesis methods continue to advance, particularly in areas like green chemistry and catalysis, the importance of well-characterized intermediates like this compound is likely to grow.